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Introduction and Molecular Profile
2-Isobutyl-4,5-dimethylthiazole (CAS No. 53498-32-1) is a sulfur-containing heterocyclic

organic compound that has carved a niche as a high-impact aroma chemical in the flavor and

fragrance industry.[1][2] Its unique and potent olfactory profile makes it a valuable tool for

perfumers seeking to impart specific, powerful, and diffusive notes into their creations. Thiazole

derivatives, in general, are recognized for their diverse aromatic characteristics and are found

in both natural products and synthetic compositions.[3][4]

This document serves as a comprehensive guide for researchers, perfumers, and formulation

scientists on the effective application of 2-Isobutyl-4,5-dimethylthiazole. It outlines its

olfactory properties, blending synergies, and detailed protocols for its evaluation and

incorporation into fragrance formulations.
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Property Value Source

Chemical Name
4,5-dimethyl-2-(2-

methylpropyl)-1,3-thiazole
[5]

CAS Number 53498-32-1 [5][6]

Molecular Formula C₉H₁₅NS [5][7]

Molecular Weight 169.29 g/mol [5][7]

Appearance Colorless to pale yellow liquid [6]

Density 0.967 g/mL @ 20°C [5][6]

Refractive Index 1.490 - 1.498 @ 20°C [6]

Flash Point 23.89 °C (75.00 °F) [6]

Olfactory Profile and Characteristics
2-Isobutyl-4,5-dimethylthiazole is renowned for its powerful and complex scent profile. It is

not typically used as a standalone note but as a potent modifier that can introduce unique and

memorable facets to a fragrance composition.

Primary Notes: The dominant characteristics are intensely green, earthy, and nutty.[2][6] It

can evoke the aroma of the fleshy interior of green vegetables or the skin of a nut.[6]

Subtle Nuances: Depending on the concentration and the surrounding notes, it can reveal

undertones of licorice, rose, and fennel.[6] Some perfumers also describe a tropical fruit

facet.[8]

Classification: Due to its unique profile, it can be categorized within several odor families,

including Green, Gourmand, and Earthy.

Its high impact and diffusive nature mean that it must be used with precision, often at very low

concentrations (see Section 5). The material is sometimes referred to as "Geranium Thiazole,"

hinting at its utility in constructing floral and vegetative accords.[1][6]
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The versatility of 2-Isobutyl-4,5-dimethylthiazole allows for its use across a wide spectrum of

fragrance applications, from fine perfumery to functional products like soaps and detergents.[9]

Thiazoles, in general, are valued for adding richness and complexity to fragrance compositions.

[10]

Key Roles in Perfumery:

Enhancing Green and Floral Notes: It is exceptionally effective in building realistic green

floral scents, particularly geranium, where it can amplify the leafy, slightly minty aspects of

the flower.

Creating Gourmand and Nutty Accords: In gourmand fragrances, it can be used to create

authentic nutty effects, such as pistachio or hazelnut.[11] When combined with pyrazines or

cocoa extracts, it can produce realistic praline or chocolate notes.[11]

Adding Tropical Fruit Effects: In trace amounts, it can lend a unique, slightly sulfurous

ripeness to tropical fruit accords like passionfruit or guava.

Boosting Diffusivity and Sillage: Due to its high odor impact, a small addition can significantly

lift the top and middle phases of a fragrance, increasing its projection and leaving a

memorable trail.

Blending Synergies:

With Pyrazines: Creates powerful roasted, nutty, and savory gourmand effects.

With Ionones and Damascones: Enhances the fruity and floral facets of rose and violet

accords.

With Galbanum or Stemone: Builds intensely natural and sharp green, "snapped stem"

notes.

With Vanillin and Ethyl Maltol: Balances sweetness in gourmand compositions with a savory,

nutty counterpoint.
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The following protocols are designed to provide a systematic approach to working with this

potent material. Adherence to these steps will ensure consistent results and prevent

overpowering a fragrance blend.

Protocol 1: Olfactory Evaluation of Raw Material
Objective: To accurately assess the olfactory profile of 2-Isobutyl-4,5-dimethylthiazole at

various dilutions and time intervals.

Causality: High-impact materials like this thiazole derivative exhibit different facets at varying

concentrations. Evaluating at 10%, 1%, and 0.1% dilutions in an odorless solvent (like

Dipropylene Glycol - DPG or Ethanol) is critical to fully understand its character, from the harsh

top notes of the pure material to the subtler nuances that emerge upon dilution.

Materials:

2-Isobutyl-4,5-dimethylthiazole

Dipropylene Glycol (DPG) or perfumer's alcohol

Glass beakers and stirring rods

Digital scale (4-decimal place)

Volumetric flasks (10 mL)

Perfumer's smelling strips

Strip holder

Procedure:

Prepare Dilutions: Accurately prepare 10%, 1%, and 0.1% (w/w) dilutions of the material in

DPG. For example, for a 10% dilution, weigh 1.0000g of the thiazole and add 9.0000g of

DPG.

Initial Dip: Dip three separate smelling strips, one into each dilution. Label them clearly.
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Time-Course Evaluation:

T=0 min (Wet): Immediately smell each strip. Note the initial "top notes." The 10% solution

may appear harsh and overly chemical. The 1% and 0.1% solutions will reveal the more

characteristic green and nutty notes.

T=5 min (Dry-Down): Re-evaluate. Observe the evolution of the scent as the most volatile

components evaporate.

T=30 min (Heart): The core character of the material should be evident. This is the most

important evaluation point for understanding its role in the "heart" of a perfume.

T=2 hr, 6 hr, 24 hr (Base): Continue to evaluate the strips to assess the material's

longevity and how its character changes over time. Thiazoles can have surprising tenacity.

[11]

Record Observations: Use descriptive terms to document the scent profile at each stage for

all dilutions.

Protocol 2: Incorporation into a Fragrance Concentrate
Objective: To methodically incorporate 2-Isobutyl-4,5-dimethylthiazole into a test fragrance

formula to evaluate its effect.

Causality: Direct addition of the neat material to a complex formula can lead to "olfactory

shock," overpowering the blend. Working with a pre-made 1% or 0.1% dilution allows for

precise, drop-wise additions, providing granular control over the final accord. A simple floral or

gourmand base is used as a control to clearly perceive the thiazole's contribution.

Materials:

A simple, pre-compounded fragrance base (e.g., a basic rose accord or a simple

vanilla/coumarin base).

1% dilution of 2-Isobutyl-4,5-dimethylthiazole in DPG.

Digital scale.
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Glass vials (5 mL).

Pipettes.

Procedure:

Establish Control: Weigh 2.0g of the fragrance base into a vial. This is your control sample.

Trial 1 (0.01% Addition): Weigh 2.0g of the fragrance base into a new vial. Add 0.002g (2mg)

of the 1% dilution. This introduces the thiazole at approximately 0.01% of the concentrate.

Cap, shake well, and let it macerate for at least 24 hours.

Trial 2 (0.05% Addition): Repeat step 2, but add 0.010g (10mg) of the 1% dilution. This

introduces the thiazole at approximately 0.05% of the concentrate.[6]

Comparative Evaluation: After maceration, dip smelling strips into the control, Trial 1, and

Trial 2. Compare them side-by-side over a 24-hour period. Note how the thiazole modifies

the original base at different levels.
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Stability, Safety, and Regulatory Considerations
Stability:

Chemical Stability: Thiazoles are generally stable heterocyclic compounds.[12] However, like

many fragrance materials, they should be stored in cool, dark conditions in tightly sealed

containers to prevent oxidation. The product is noted to be chemically stable if stored and

applied as directed.[13]

Formulation Stability: When incorporating into product bases (e.g., lotions, soaps,

shampoos), it is crucial to conduct accelerated stability testing. Potential issues to monitor

include discoloration (especially in high pH systems like soap) and degradation of the

fragrance profile over time. The increased aromaticity of thiazoles compared to oxazoles

suggests greater stability.[12]

Safety:

General: Fragrance materials are used in a wide variety of consumer products, and their

safety is paramount.[14] All fragrance ingredients should be handled in accordance with

good laboratory practices, including the use of appropriate personal protective equipment

(PPE).

Regulatory: The use of fragrance ingredients in cosmetic products is self-regulated by the

International Fragrance Association (IFRA) Code of Practice.[15] Perfumers must ensure

that the final concentration of any restricted material does not exceed the limits set by the

current IFRA standards for the specific product category (e.g., skin cream, fine fragrance,

soap). It is the responsibility of the formulator to consult the latest IFRA guidelines for 2-
Isobutyl-4,5-dimethylthiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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